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molecular formula C10H10BrN B8620154 6-Bromo-1-methyl-3,4-dihydroisoquinoline

6-Bromo-1-methyl-3,4-dihydroisoquinoline

Cat. No. B8620154
M. Wt: 224.10 g/mol
InChI Key: HWACKXASTKUDLO-UHFFFAOYSA-N
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Patent
US07985753B2

Procedure details

In close analogy to the procedure described above, 6-bromo-1-methyl-3,4-dihydro-isoquinoline is reacted with sodium triacetoxyborohydride to provide the title compound.
Name
6-bromo-1-methyl-3,4-dihydro-isoquinoline
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium triacetoxyborohydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[C:8]([CH3:12])=[N:7][CH2:6][CH2:5]2.C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+]>>[Br:1][C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[CH:8]([CH3:12])[NH:7][CH2:6][CH2:5]2 |f:1.2|

Inputs

Step One
Name
6-bromo-1-methyl-3,4-dihydro-isoquinoline
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=C2CCN=C(C2=CC1)C
Step Two
Name
sodium triacetoxyborohydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C2CCNC(C2=CC1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.